Cas no 1445770-30-8 (2-{2-[1-(2-chloro-4-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethenyl}pyrimidine-4-carbonitrile)

• Product Name: 2-{2-[1-(2-chloro-4-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethenyl}pyrimidine-4-carbonitrile
• CAS No: 1445770-30-8
• MF: C₁₅H₈ClFN₆
• MW: 326.715623855591
• CID: 5959326
• PubChem ID: 75389636
• Update Time: 2025-06-09

2-{2-[1-(2-chloro-4-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethenyl}pyrimidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1445770-30-8
• 2-{2-[1-(2-chloro-4-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethenyl}pyrimidine-4-carbonitrile
• Z1517268437
• EN300-26604281
• 2-[(E)-2-[1-(2-Chloro-4-fluorophenyl)triazol-4-yl]ethenyl]pyrimidine-4-carbonitrile

• Inchi： 1S/C15H8ClFN6/c16-13-7-10(17)1-3-14(13)23-9-12(21-22-23)2-4-15-19-6-5-11(8-18)20-15/h1-7,9H/b4-2+
• InChI Key： JKWWACBYQCIPFE-DUXPYHPUSA-N
• SMILES： ClC1C=C(C=CC=1N1C=C(/C=C/C2N=CC=C(C#N)N=2)N=N1)F

Computed Properties

• Exact Mass: 326.0483001g/mol
• Monoisotopic Mass: 326.0483001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 80.3Ų

Additional information on 2-{2-[1-(2-chloro-4-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethenyl}pyrimidine-4-carbonitrile

Introduction to Compound with CAS No. 1445770-30-8 and Product Name: 2-{2-[1-(2-chloro-4-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethenyl}pyrimidine-4-carbonitrile

The compound with the CAS number 1445770-30-8 and the product name 2-{2-[1-(2-chloro-4-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethenyl}pyrimidine-4-carbonitrile represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a pyrimidine core combined with an ethynyl group and a triazole moiety makes it a versatile scaffold for drug discovery.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. The pyrimidine ring is a fundamental structural unit found in numerous biologically active molecules, including nucleoside analogs that are widely used in antiviral and anticancer therapies. The incorporation of a carbonitrile group at the 4-position of the pyrimidine ring further enhances its pharmacological properties by introducing polarity and potential for hydrogen bonding interactions.

The triazole moiety, derived from the 1H-1,2,3-triazol-4-yl group, is another key feature of this compound. Triazoles have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in this molecule, particularly the 2-chloro-4-fluorophenyl group attached to the triazole ring, introduces electronic and steric effects that can modulate binding affinity to biological targets. This substitution pattern is particularly interesting because it combines the electron-withdrawing effects of fluorine and chlorine atoms, which can enhance the compound's bioactivity.

One of the most compelling aspects of this compound is its potential as a lead molecule for developing novel therapeutics. The ethynyl group at the 2-position of the triazole ring provides a site for further functionalization, allowing chemists to explore diverse chemical space. This flexibility has been exploited in recent synthetic efforts to generate derivatives with enhanced potency and selectivity. For instance, researchers have demonstrated that modifications at this position can significantly alter the compound's interaction with biological targets, making it a valuable tool for structure-activity relationship (SAR) studies.

In terms of biological activity, preliminary studies suggest that this compound exhibits promising properties as an inhibitor of certain enzymes implicated in cancer progression. The combination of the pyrimidine, triazole, and carbonitrile groups creates a multifaceted pharmacophore that can interact with multiple binding sites on the target enzyme. This polypharmacicity has been shown to improve therapeutic efficacy by simultaneously modulating several key pathways. Additionally, the presence of fluorine and chlorine atoms enhances metabolic stability, which is crucial for drug candidates intended for clinical use.

The synthesis of this compound has also been optimized to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex triazole ring system efficiently. Transition metal-catalyzed cross-coupling reactions have played a pivotal role in establishing the connectivity between the various functional groups. These reactions not only provide excellent regioselectivity but also allow for scalable production, which is essential for both academic research and industrial applications.

Recent advances in computational chemistry have further accelerated the discovery process for this type of molecule. Molecular modeling studies have been conducted to predict binding modes and affinity profiles using docking simulations. These computational approaches have confirmed that the structural features of this compound are well-suited for interacting with biological targets. Moreover, virtual screening techniques have been used to identify potential derivatives with improved pharmacokinetic properties.

The therapeutic potential of this compound is not limited to oncology; it also shows promise in addressing other diseases such as infectious disorders and inflammatory conditions. The unique combination of heterocyclic scaffolds has been recognized as a powerful strategy for developing broad-spectrum drugs. Ongoing research aims to explore these possibilities further by testing the compound against various disease models in vitro and in vivo.

In conclusion, the compound with CAS number 1445770-30-8 and product name 2-{2-[1-(2-chloro-4-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethenyl}pyrimidine-4-carbonitrile represents a significant contribution to modern pharmaceutical chemistry. Its innovative structure and promising biological activity position it as a valuable candidate for further development into novel therapeutics. As research continues to uncover new applications for heterocyclic compounds like this one, it is likely that additional breakthroughs will emerge from similar molecular architectures.